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Cat. No.: B15567467
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Introduction

ML267 is a potent and selective inhibitor of bacterial phosphopantetheinyl transferases
(PPTases), with a primary target of Sfp-PPTase, exhibiting an IC50 of 0.29 pM.[1] It also shows
inhibitory activity against AcpS-PPTase with an IC50 of 8.1 pM.[1] PPTases are essential
enzymes in bacteria, responsible for the post-translational modification of carrier proteins
involved in the biosynthesis of fatty acids and various secondary metabolites, including
virulence factors.[2][3][4] By inhibiting these enzymes, ML267 disrupts critical metabolic
pathways, leading to bactericidal effects, particularly against Gram-positive bacteria such as
Bacillus subtilis and methicillin-resistant Staphylococcus aureus (MRSA).[2][3][4] This
application note provides detailed protocols for determining the effective concentration of
ML267 in liquid culture, including antibacterial susceptibility testing and cytotoxicity
assessment, to aid in the evaluation of its therapeutic potential.

Mechanism of Action of ML267

ML267 acts by inhibiting the Sfp-type phosphopantetheinyl transferase (Sfp-PPTase). This
enzyme catalyzes the transfer of a 4'-phosphopantetheinyl (Ppant) group from coenzyme A
(CoA) to a conserved serine residue on acyl carrier proteins (ACPs) or peptidyl carrier proteins
(PCPs). This post-translational modification is essential for the activation of polyketide
synthases (PKS) and non-ribosomal peptide synthetases (NRPS), which are crucial for the
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production of various secondary metabolites and fatty acids necessary for bacterial survival
and virulence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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